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Introduction: Understanding a Versatile N,N-
Disubstituted Amide
N,N-Dimethylisobutyramide, also known by its systematic IUPAC name N,N,2-

trimethylpropanamide, is an N,N-disubstituted amide that serves as a valuable building block in

organic synthesis.[1][2] As a member of the tertiary amide family, its physical properties are

dictated by a unique interplay of molecular structure, polarity, and intermolecular forces, distinct

from its primary and secondary amide counterparts. This guide provides an in-depth analysis of

these properties, offering both foundational data and the scientific context necessary for its

effective application in laboratory and industrial settings.

The absence of a hydrogen atom on the nitrogen grants N,N-Dimethylisobutyramide specific

characteristics, such as a lower boiling point compared to amides of similar molecular weight

that can participate in hydrogen bonding. Its utility has been noted in the preparation of reactive

intermediates like 1-chloro-N,N,2-trimethylpropenylamine.[1][2] A thorough understanding of its

physical parameters—from boiling point and density to its spectroscopic signature—is

paramount for optimizing reaction conditions, ensuring purity, and establishing safe handling

protocols. This document serves as a centralized resource for such critical data and

methodologies.
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Chemical Identity and Structure
A precise understanding of a compound begins with its fundamental identifiers and molecular

structure.

Identifier Value Source(s)

IUPAC Name N,N,2-trimethylpropanamide [3]

Synonym(s) N,N,2-Trimethylpropionamide

CAS Number 21678-37-5 [3][4]

Molecular Formula C₆H₁₃NO [3]

Linear Formula (CH₃)₂CHCON(CH₃)₂ [4]

Molecular Weight 115.17 g/mol [4]

SMILES String CC(C)C(=O)N(C)C [3]

InChI Key
GXMIHVHJTLPVKL-

UHFFFAOYSA-N
[3]

Core Physical and Chemical Properties
The utility of N,N-Dimethylisobutyramide in a research or development context is

fundamentally linked to its physical characteristics. These properties influence its behavior as a

solvent, reagent, and its requirements for purification and storage.

Summary of Physical Data
The following table consolidates the key quantitative physical properties of N,N-
Dimethylisobutyramide.
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Property Value Conditions Source(s)

Physical Form Liquid Ambient Temperature [5]

Appearance
Clear, colorless to

slightly yellow liquid
[1][3][5]

Boiling Point 175-176 °C 744 mmHg [1][4]

Density 0.892 g/mL 25 °C [1][4]

Refractive Index

(n₂₀/D)
1.439 20 °C [1][4]

Melting Point No data available [5]

Solubility Soluble in water [1]

State, Appearance, and Odor
At standard temperature and pressure, N,N-Dimethylisobutyramide exists as a clear,

colorless to faintly yellow liquid.[1][3][5] While specific odor information is not detailed in safety

data sheets, amides can often have characteristic odors.[5]

Boiling Point and Intermolecular Forces
The boiling point of N,N-Dimethylisobutyramide is documented as 175-176 °C at 744 mmHg,

which is near atmospheric pressure. This value is a direct consequence of the intermolecular

forces present. As a tertiary amide, it lacks a proton on the nitrogen atom, rendering it

incapable of acting as a hydrogen bond donor. Its primary intermolecular forces are London

dispersion forces and strong dipole-dipole interactions arising from the polar amide group. This

explains why its boiling point is significantly higher than nonpolar alkanes of similar molecular

weight but lower than primary or secondary amides, which can form extensive hydrogen bond

networks.
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Intermolecular Forces & Boiling Point

Force Type

Isohexane
(Similar MW)

~60 °C

N,N-Dimethylisobutyramide
(This Guide)

176 °C

Addition of strong
dipole-dipole forces
(Polar C=O group)

London Dispersion
Forces

 Exhibits

Isobutyramide
(Similar MW)

216 °C

Addition of H-Bonding
(N-H group present)

Dipole-Dipole
Interactions

 Exhibits

Hydrogen Bonding
(Donor & Acceptor)

 Exhibits

Click to download full resolution via product page

Caption: Boiling point comparison based on dominant intermolecular forces.
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Density and Refractive Index
The density of N,N-Dimethylisobutyramide is 0.892 g/mL at 25 °C. This value is essential for

converting between mass and volume, a common requirement in experimental setups. The

refractive index, a measure of how light propagates through the substance, is 1.439 at 20 °C. It

is a sensitive measure of purity; deviations from this value can indicate the presence of

contaminants.

Solubility Profile
N,N-Dimethylisobutyramide is reported to be soluble in water.[1] This is attributed to the

ability of the carbonyl oxygen to act as a hydrogen bond acceptor, allowing it to interact

favorably with water molecules. Based on the principle of "like dissolves like," its polar amide

nature and hydrocarbon backbone suggest it would also be miscible with a wide range of

organic solvents, including alcohols (ethanol, methanol), ethers (diethyl ether, THF), and

chlorinated solvents (dichloromethane, chloroform).

Spectroscopic Characterization Profile
Spectroscopic analysis is indispensable for verifying the identity and purity of a chemical

compound. While raw spectral data is not provided, the expected features for N,N-
Dimethylisobutyramide can be predicted based on its molecular structure.[6][7][8]

Infrared (IR) Spectroscopy: The most prominent feature in the IR spectrum would be a

strong, sharp absorption band for the carbonyl (C=O) group of the tertiary amide, typically

appearing in the range of 1630-1670 cm⁻¹. Other expected signals include C-H stretching

vibrations from the isopropyl and N-methyl groups around 2850-3000 cm⁻¹. The absence of

a broad N-H stretching band (typically ~3100-3500 cm⁻¹) confirms its tertiary amide

structure.[2][8]

¹H NMR Spectroscopy: The proton NMR spectrum would provide a unique fingerprint. One

would expect to see a doublet for the six equivalent methyl protons of the isopropyl group, a

septet for the single isopropyl C-H proton, and two distinct singlets for the N-methyl groups

due to restricted rotation around the C-N amide bond. This magnetic non-equivalence of the

N-methyl groups is a classic feature of N,N-disubstituted amides.
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¹³C NMR Spectroscopy: The carbon NMR spectrum would show distinct signals for each

carbon environment: a signal for the carbonyl carbon (typically downfield, ~170-180 ppm),

signals for the two N-methyl carbons, and signals for the methyl and methine carbons of the

isopropyl group.

Mass Spectrometry (MS): In a mass spectrum, the molecular ion peak (M⁺) would be

observed at an m/z corresponding to its molecular weight, 115.17.[4] Common fragmentation

patterns for amides include alpha-cleavage, resulting in the loss of alkyl groups attached to

the carbonyl or nitrogen atoms.

Experimental Protocol: Boiling Point Determination
by Distillation
This protocol outlines a standard laboratory procedure for verifying the boiling point of a liquid

sample like N,N-Dimethylisobutyramide at atmospheric pressure. This method serves as a

practical assessment of purity.

Objective: To determine the atmospheric boiling point of a liquid sample and compare it to the

literature value.

Materials:

Sample of N,N-Dimethylisobutyramide (~20-30 mL)

Round-bottom flask (50 mL)

Distillation head with thermometer adapter

Calibrated thermometer (-10 to 250 °C)

Liebig condenser

Receiving flask

Heating mantle with a variable controller

Boiling chips
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Clamps and stands to secure the apparatus

Barometer to record atmospheric pressure

Methodology:

Apparatus Assembly:

Place 2-3 boiling chips into the 50 mL round-bottom flask.

Add approximately 25 mL of N,N-Dimethylisobutyramide to the flask.

Assemble the distillation apparatus securely using clamps. Ensure all joints are snug.

Position the thermometer so that the top of the bulb is level with the bottom of the side-

arm leading to the condenser. This ensures the measured temperature is that of the vapor

in equilibrium with the liquid.

Connect the condenser to a cold water source, with water entering at the bottom inlet and

exiting at the top outlet.

Heating and Distillation:

Turn on the heating mantle to a low-to-medium setting. Heat the flask gently and uniformly.

Observe the liquid as it begins to boil and the vapor rises into the distillation head.

Watch for the condensation ring to rise slowly and bathe the thermometer bulb.

Record the temperature when it stabilizes. This is the temperature at which a steady drip

of condensate is collected in the receiving flask. This stable temperature is the boiling

point.

Data Recording and Conclusion:

Record the stable temperature reading from the thermometer.

Record the atmospheric pressure from the laboratory barometer.
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Turn off the heating mantle and allow the apparatus to cool completely before

disassembly.

Analysis:

Compare the observed boiling point to the literature value (175-176 °C).

If the local atmospheric pressure is significantly different from 760 mmHg, a pressure

correction may be necessary for a precise comparison. A narrow boiling range close to the

literature value is indicative of high purity.

Caption: Workflow for experimental boiling point determination.

Safety, Handling, and Storage
Proper handling of any chemical is crucial for laboratory safety. According to safety data

sheets, N,N-Dimethylisobutyramide presents several hazards.

Hazard Classifications: It is classified as causing skin irritation (H315), serious eye irritation

(H319), and may cause respiratory irritation (H335).[4][9] The signal word associated with it

is "Warning".[4]

Personal Protective Equipment (PPE): Standard PPE, including safety goggles or

faceshields, chemical-resistant gloves, and a lab coat, should be worn.[4][9] Work should be

conducted in a well-ventilated area or a chemical fume hood to avoid inhalation of vapors.[9]

[10]

Storage: It is classified as a combustible liquid.[4] Store in a tightly closed container in a dry,

cool, and well-ventilated place, away from sources of ignition.[9][11]

First Aid: In case of eye contact, rinse cautiously with water for several minutes.[5] For skin

contact, wash with plenty of soap and water.[5] If inhaled, move the person to fresh air.[5]

Seek medical attention if irritation persists.

Conclusion
N,N-Dimethylisobutyramide is a liquid tertiary amide with a well-defined set of physical

properties that govern its behavior and application. Its boiling point of 175-176 °C, density of
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0.892 g/mL, and solubility in water are key parameters for its use in organic synthesis. The

absence of an N-H bond prevents hydrogen bonding, distinguishing its physical behavior from

primary and secondary amides. The spectroscopic signatures provide clear markers for identity

and purity confirmation. By understanding and applying the technical data presented in this

guide, researchers and drug development professionals can confidently and safely utilize N,N-
Dimethylisobutyramide in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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